![molecular formula C13H16FNO5S B2730964 4-[(5-Acetyl-2-fluorosulfonyloxyphenyl)methyl]morpholine CAS No. 2411263-36-8](/img/structure/B2730964.png)
4-[(5-Acetyl-2-fluorosulfonyloxyphenyl)methyl]morpholine
Overview
Description
4-[(5-Acetyl-2-fluorosulfonyloxyphenyl)methyl]morpholine is a versatile chemical compound used in various scientific research applications. It exhibits unique properties that make it valuable for studying chemical reactions and developing innovative solutions.
Preparation Methods
The synthetic routes and reaction conditions for preparing 4-[(5-Acetyl-2-fluorosulfonyloxyphenyl)methyl]morpholine involve several stepsIndustrial production methods may vary, but they generally involve optimizing reaction conditions to maximize yield and purity.
Chemical Reactions Analysis
4-[(5-Acetyl-2-fluorosulfonyloxyphenyl)methyl]morpholine undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions depend on the desired outcome. For example, oxidation reactions may involve the use of oxidizing agents such as potassium permanganate, while reduction reactions may use reducing agents like sodium borohydride. The major products formed from these reactions can vary widely based on the specific conditions and reagents used .
Scientific Research Applications
This compound is widely used in scientific research due to its unique properties. In chemistry, it serves as a valuable tool for studying chemical reactions and developing new methodologies. In biology and medicine, it may be used to investigate biological pathways and develop potential therapeutic agents. Additionally, its industrial applications include the development of innovative materials and processes.
Mechanism of Action
The mechanism by which 4-[(5-Acetyl-2-fluorosulfonyloxyphenyl)methyl]morpholine exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to various biological and chemical outcomes, depending on the context in which the compound is used. Detailed studies on its mechanism of action are essential for understanding its full potential and applications.
Comparison with Similar Compounds
When compared to similar compounds, 4-[(5-Acetyl-2-fluorosulfonyloxyphenyl)methyl]morpholine stands out due to its unique functional groups and properties. Similar compounds may include other morpholine derivatives or compounds with similar functional groups. The specific differences and similarities can be highlighted by comparing their chemical structures, reactivity, and applications.
Properties
IUPAC Name |
4-[(5-acetyl-2-fluorosulfonyloxyphenyl)methyl]morpholine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16FNO5S/c1-10(16)11-2-3-13(20-21(14,17)18)12(8-11)9-15-4-6-19-7-5-15/h2-3,8H,4-7,9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UNMMWCIYJMSQGV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=C(C=C1)OS(=O)(=O)F)CN2CCOCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16FNO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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